Cas no 217199-07-0 (Neoacrimarine I)

• Product name: Neoacrimarine I
• CAS No: 217199-07-0
• MF: C₂₉H₂₅NO₉
• MW: 531.510108709335
• CID: 6644228
• PubChem ID: 10697534

Neoacrimarine I Chemical and Physical Properties

Names and Identifiers

• 217199-07-0
• 9(10H)-Acridinone, 5-[[(9R,10R)-9,10-dihydro-9-hydroxy-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-yl]oxy]-1-hydroxy-3,6-dimethoxy-, rel-(-)-
• DTXSID401100134
• Neoacrimarine I
• (-)-Neoacrimarine-I
• 1-hydroxy-5-({13-hydroxy-12,12-dimethyl-4-oxo-3,11-dioxatricyclo[8.4.0.0^{2,7}]tetradeca-1,5,7,9-tetraen-14-yl}oxy)-3,6-dimethoxy-9,10-dihydroacridin-9-one

• Inchi： 1S/C29H25NO9/c1-29(2)28(34)27(22-18(39-29)8-5-13-6-10-20(32)37-25(13)22)38-26-19(36-4)9-7-15-23(26)30-16-11-14(35-3)12-17(31)21(16)24(15)33/h5-12,27-28,31,34H,1-4H3,(H,30,33)/t27-,28-/m0/s1
• InChI Key： MHUAXBOYNZWGTG-NSOVKSMOSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)O)OC1C(=CC=C2C(C3C(=CC(=CC=3NC=12)OC)O)=O)OC

Computed Properties

• Exact Mass: 531.15293138g/mol
• Monoisotopic Mass: 531.15293138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones